Cas no 357298-38-5 (N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide)

• Product Name: N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide
• CAS No: 357298-38-5
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5815437
• PubChem ID: 9677001
• Update Time: 2025-06-26

N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 357298-38-5
• EN300-11774805
• N'-[(2,5-dimethoxyphenyl)methylidene]acetohydrazide
• AKOS003868879
• N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide

• Inchi： 1S/C11H14N2O3/c1-8(14)13-12-7-9-6-10(15-2)4-5-11(9)16-3/h4-7H,1-3H3,(H,13,14)/b12-7+
• InChI Key： XHDLZQPKDKJJQY-KPKJPENVSA-N
• SMILES： O(C)C1C=CC(=CC=1/C=N/NC(C)=O)OC

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.9Ų

Additional information on N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide

Introduction to N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide (CAS No. 357298-38-5)

N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide, with the chemical formula C₁₁H₁₃O₂N₃, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include a methylideneacetohydrazide moiety and a 2,5-dimethoxyphenyl substituent. These structural elements contribute to its versatile reactivity and potential applications in medicinal chemistry.

The CAS number 357298-38-5 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The presence of both methoxy and phenyl groups in the molecular structure suggests that this compound may exhibit interesting electronic and steric properties, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The 2,5-dimethoxyphenyl group is particularly noteworthy, as it has been implicated in various pharmacophores that exhibit biological activity. This moiety is often found in natural products and synthetic drugs, underscoring its importance in medicinal chemistry.

The methylideneacetohydrazide moiety is another key feature of N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide. This functional group is known for its ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form Schiff bases. Such reactions are fundamental in the synthesis of complex organic molecules and have been widely used in the development of new drugs.

Recent studies have highlighted the importance of Schiff bases derived from hydrazides in medicinal chemistry. These compounds have shown promise as intermediates in the synthesis of antimicrobial, anti-inflammatory, and anticancer agents. The N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide structure provides a unique platform for exploring these properties further.

The synthesis of N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide involves a multi-step process that requires careful control of reaction conditions. The 2,5-dimethoxybenzaldehyde, a key precursor, must be reacted with acetohydrazide under appropriate conditions to yield the desired product. This reaction typically proceeds via a condensation mechanism, where the hydrazide group reacts with the aldehyde to form a Schiff base.

One of the challenges in synthesizing this compound is maintaining high purity throughout the reaction process. Impurities can arise from side reactions or incomplete conversion of starting materials. Therefore, purification techniques such as column chromatography or recrystallization are often employed to isolate the desired product.

The chemical properties of N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide make it an attractive candidate for further investigation. Its solubility profile, stability under various conditions, and reactivity with other functional groups are all important factors to consider when evaluating its potential applications.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. The 2,5-dimethoxyphenyl moiety has been associated with various biological activities, including antioxidant and anti-inflammatory effects. While more extensive studies are needed to fully elucidate its pharmacological properties, these initial findings are encouraging.

The development of new drug candidates relies heavily on the availability of high-quality starting materials and intermediates. N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide fits into this category as a versatile building block for more complex molecules. Its unique structure and reactivity make it a valuable asset in any medicinal chemistry laboratory.

Future research directions may include exploring derivatives of N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide to enhance its biological activity or improve its synthetic accessibility. By modifying various functional groups within the molecule, researchers can fine-tune its properties to meet specific needs.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques can be used to predict the behavior of N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide and its derivatives before they are synthesized experimentally. This approach can save time and resources by identifying promising candidates early in the discovery process.

In conclusion, N'-(2,5-dimethoxyphenyl)methylideneacetohydrazide (CAS No. 357298-38-5) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for researchers developing new drugs and therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in advancing drug discovery efforts worldwide.